Cas no 1351615-17-2 (methyl 4-(2-{5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate)

Methyl 4-(2-{5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate is a specialized organic compound featuring a 1,3,4-thiadiazole core functionalized with a 2,5-dimethylfuran-3-amido group and a methyl benzoate moiety. This structure confers potential utility in medicinal chemistry and agrochemical research due to its heterocyclic framework, which is known for bioactivity. The presence of thioether and amide linkages enhances its stability and reactivity, making it a candidate for further derivatization. Its design allows for exploration in enzyme inhibition or ligand-receptor interactions, particularly in targeting thiol-dependent biological pathways. The compound's synthetic versatility and structural complexity make it valuable for advanced chemical studies.
methyl 4-(2-{5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate structure
1351615-17-2 structure
Product Name:methyl 4-(2-{5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
CAS No:1351615-17-2
MF:C19H18N4O5S2
MW:446.500021457672
CID:5919921
PubChem ID:56766134
Update Time:2025-10-30

methyl 4-(2-{5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(2-{5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
    • methyl 4-(2-{[5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
    • methyl 4-[[2-[[5-[(2,5-dimethylfuran-3-carbonyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
    • methyl 4-(2-((5-(2,5-dimethylfuran-3-carboxamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
    • F1838-4516
    • 1351615-17-2
    • AKOS024613645
    • Inchi: 1S/C19H18N4O5S2/c1-10-8-14(11(2)28-10)16(25)21-18-22-23-19(30-18)29-9-15(24)20-13-6-4-12(5-7-13)17(26)27-3/h4-8H,9H2,1-3H3,(H,20,24)(H,21,22,25)
    • InChI Key: PJETZMCCKNBPPX-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1NC(C1C=C(C)OC=1C)=O)SCC(NC1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

  • Exact Mass: 446.07186203g/mol
  • Monoisotopic Mass: 446.07186203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 177Ų

methyl 4-(2-{5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1838-4516-2μmol
methyl 4-(2-{[5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
1351615-17-2 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1838-4516-5μmol
methyl 4-(2-{[5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
1351615-17-2 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1838-4516-10μmol
methyl 4-(2-{[5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
1351615-17-2 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1838-4516-20μmol
methyl 4-(2-{[5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
1351615-17-2 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1838-4516-1mg
methyl 4-(2-{[5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
1351615-17-2 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1838-4516-2mg
methyl 4-(2-{[5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
1351615-17-2 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1838-4516-3mg
methyl 4-(2-{[5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
1351615-17-2 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1838-4516-4mg
methyl 4-(2-{[5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
1351615-17-2 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1838-4516-5mg
methyl 4-(2-{[5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
1351615-17-2 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1838-4516-10mg
methyl 4-(2-{[5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
1351615-17-2 90%+
10mg
$79.0 2023-05-17

Additional information on methyl 4-(2-{5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate

Comprehensive Analysis of Methyl 4-(2-{5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 1351615-17-2)

The compound methyl 4-(2-{5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 1351615-17-2) is a sophisticated organic molecule with a unique structural framework. Its intricate design combines a 1,3,4-thiadiazole core with a 2,5-dimethylfuran moiety, linked via an acetamido bridge to a methyl benzoate group. This combination of functional groups makes it a subject of significant interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

Recent trends in organic chemistry highlight the growing demand for heterocyclic compounds like 1,3,4-thiadiazoles, which are known for their diverse biological activities. Researchers are increasingly exploring their potential as enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the 2,5-dimethylfuran group in this molecule further enhances its applicability, as furan derivatives are widely studied for their role in drug discovery and material science.

One of the most frequently asked questions in scientific forums is how sulfur-containing heterocycles like 1,3,4-thiadiazoles contribute to molecular stability and reactivity. In the case of methyl 4-(2-{5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate, the thiadiazole ring acts as a key pharmacophore, enabling interactions with biological targets. This aligns with the broader search interest in sulfur-based bioactive molecules and their mechanisms of action.

From a synthetic perspective, the compound's structure offers opportunities for structure-activity relationship (SAR) studies. The methyl benzoate terminus, for instance, can be hydrolyzed to a carboxylic acid, allowing further derivatization. Such modifications are often explored in medicinal chemistry to optimize solubility, bioavailability, and target binding. This adaptability makes the compound a valuable scaffold for high-throughput screening and lead optimization.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are investigating sustainable synthesis routes for furan-thiadiazole hybrids, minimizing hazardous byproducts. This aligns with the increasing search volume for eco-friendly synthetic methods and biodegradable intermediates in organic chemistry.

In summary, methyl 4-(2-{5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate represents a promising candidate for multidisciplinary research. Its structural features cater to contemporary interests in drug design, materials science, and sustainable chemistry, making it a compound worth watching in future scientific advancements.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd